N-(2-chlorobenzyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide N-(2-chlorobenzyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide
Brand Name: Vulcanchem
CAS No.: 1173031-01-0
VCID: VC5297528
InChI: InChI=1S/C21H18ClN3O2/c1-14-24-18-8-4-5-9-19(18)25(14)13-16-10-11-20(27-16)21(26)23-12-15-6-2-3-7-17(15)22/h2-11H,12-13H2,1H3,(H,23,26)
SMILES: CC1=NC2=CC=CC=C2N1CC3=CC=C(O3)C(=O)NCC4=CC=CC=C4Cl
Molecular Formula: C21H18ClN3O2
Molecular Weight: 379.84

N-(2-chlorobenzyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide

CAS No.: 1173031-01-0

Cat. No.: VC5297528

Molecular Formula: C21H18ClN3O2

Molecular Weight: 379.84

* For research use only. Not for human or veterinary use.

N-(2-chlorobenzyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide - 1173031-01-0

Specification

CAS No. 1173031-01-0
Molecular Formula C21H18ClN3O2
Molecular Weight 379.84
IUPAC Name N-[(2-chlorophenyl)methyl]-5-[(2-methylbenzimidazol-1-yl)methyl]furan-2-carboxamide
Standard InChI InChI=1S/C21H18ClN3O2/c1-14-24-18-8-4-5-9-19(18)25(14)13-16-10-11-20(27-16)21(26)23-12-15-6-2-3-7-17(15)22/h2-11H,12-13H2,1H3,(H,23,26)
Standard InChI Key OSFUSLVUYKMWHH-UHFFFAOYSA-N
SMILES CC1=NC2=CC=CC=C2N1CC3=CC=C(O3)C(=O)NCC4=CC=CC=C4Cl

Introduction

N-(2-chlorobenzyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide is a complex organic compound with a molecular formula of C21H18ClN3O2 and a molecular weight of 379.8 g/mol . This compound combines elements of benzimidazole and furan, both of which are significant in pharmaceutical and chemical research due to their diverse biological activities.

Potential Biological Activities

While specific biological activities of N-(2-chlorobenzyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide have not been extensively documented, compounds with similar structures often exhibit significant pharmacological properties. For instance, benzimidazole derivatives are known for their roles in anti-cancer, anti-fungal, and anti-diabetic drug development .

Synthesis and Chemical Relevance

The synthesis of such compounds typically involves multi-step reactions that require careful control of conditions to ensure the desired product is formed. The presence of a chlorobenzyl group and a benzimidazole moiety suggests that the compound could be synthesized through a combination of alkylation and amidation reactions.

Future Research Directions

Given the potential biological activities associated with benzimidazole and furan derivatives, further research into N-(2-chlorobenzyl)-5-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)furan-2-carboxamide could focus on its pharmacological properties. This might include in vitro and in vivo studies to assess its efficacy and safety as a potential therapeutic agent.

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